Cas no 2418682-62-7 (1-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}-5-methylphenyl)pyrrolidin-2-one)

• Product Name: 1-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}-5-methylphenyl)pyrrolidin-2-one
• CAS No: 2418682-62-7
• MF: C₁₈H₂₄N₂O₂
• MW: 300.395364761353
• CID: 5886294
• PubChem ID: 165773642
• Update Time: 2025-07-13

1-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}-5-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• Z4244373653
• 1-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-5-methylphenyl)pyrrolidin-2-one
• EN300-7558397
• 2418682-62-7
• 1-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}-5-methylphenyl)pyrrolidin-2-one

• Inchi： 1S/C18H24N2O2/c1-13-7-15(20-6-2-3-18(20)21)9-17(8-13)22-12-16-11-19(16)10-14-4-5-14/h7-9,14,16H,2-6,10-12H2,1H3
• InChI Key： HUSVELQOJLPHRA-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=C(C=1)N1C(CCC1)=O)CC1CN1CC1CC1

Computed Properties

• Exact Mass: 300.183778013g/mol
• Monoisotopic Mass: 300.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.6Ų

Additional information on 1-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}-5-methylphenyl)pyrrolidin-2-one

Professional Introduction to Compound with CAS No. 2418682-62-7 and Product Name: 1-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}-5-methylphenyl)pyrrolidin-2-one

The compound with the CAS number 2418682-62-7 and the product name 1-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}-5-methylphenyl)pyrrolidin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure, characterized by a pyrrolidin-2-one core and a 3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}-5-methylphenyl substituent, suggests a high degree of molecular complexity that may contribute to its pharmacological properties.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in various diseases. The presence of an aziridine moiety in the molecular structure of this compound is particularly noteworthy, as aziridines have been widely studied for their ability to undergo ring-opening reactions with nucleophiles, leading to the formation of covalent bonds. This property makes the compound a promising candidate for drug discovery, as it can potentially interact with biological targets in a highly specific manner.

The 5-methylphenyl group in the compound's structure further enhances its potential therapeutic relevance. Methylphenyl derivatives are well-known for their role in pharmaceuticals, often serving as key structural elements in drugs that target central nervous system disorders, cardiovascular diseases, and other conditions. The combination of these structural features may contribute to the compound's ability to exhibit multiple pharmacological effects simultaneously.

Recent studies have highlighted the importance of pyrrolidin-2-one derivatives in medicinal chemistry. These compounds have been shown to possess a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in the molecule under discussion may further enhance these properties, making it a valuable scaffold for further drug development.

The cyclopropylmethyl group is another critical feature of this compound. Cyclopropyl motifs are frequently incorporated into drug molecules due to their ability to improve metabolic stability and binding affinity. The presence of this group in the context of an aziridine-substituted phenyl ring suggests that the compound may exhibit unique interactions with biological targets, which could be exploited for therapeutic purposes.

From a synthetic chemistry perspective, the preparation of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The synthesis likely requires multi-step reactions, including functional group transformations and protecting group strategies, to achieve the desired molecular architecture. Such synthetic challenges underscore the complexity and sophistication of contemporary pharmaceutical research.

The potential applications of this compound are vast and span multiple therapeutic areas. For instance, its ability to interact with biological targets through covalent bonding suggests that it could be used to develop drugs that irreversibly inhibit specific enzymes or receptors. This mode of action is particularly attractive for treating chronic diseases where long-term suppression of a target protein is desirable.

Additionally, the structural features of this compound make it a promising candidate for developing drugs that target protein-protein interactions (PPIs). PPIs play crucial roles in many biological processes and are often implicated in diseases such as cancer and inflammation. By designing molecules that can disrupt or modulate these interactions, researchers can develop novel therapeutic strategies.

In conclusion, the compound with CAS number 2418682-62-7 and product name 1-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}-5-methylphenyl)pyrrolidin-2-one represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in ongoing drug discovery efforts. Further research is warranted to fully elucidate its biological activities and explore its potential as a lead compound for developing new therapies.